methyl (2R)-2-isothiocyanatopropanoate
Overview
Description
Methyl (2R)-2-isothiocyanatopropanoate, also known as methyl isothiocyanate (MITC) is a naturally occurring organic compound that is widely used in a variety of scientific applications. It is a colorless liquid that has a pungent, garlic-like odor, and is highly volatile. MITC is found in a range of plant-based foods, including mustard, horseradish, and wasabi, and is also used in the food industry as a flavoring agent. In the scientific world, MITC has a wide range of uses, from its use in laboratory experiments to its application in medical research.
Scientific Research Applications
Methyl (2R)-2-isothiocyanatopropanoate has a wide range of scientific applications. It is used in the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, and food additives. It is also used in medical research, as it has been shown to have anti-inflammatory and anti-cancer properties. In addition, MITC has been used in laboratory experiments to study the effects of various chemicals on living cells.
Mechanism of Action
Methyl (2R)-2-isothiocyanatopropanoate is believed to act as a non-selective inhibitor of enzymes. It binds to the active sites of enzymes, preventing them from catalyzing their reactions. This mechanism of action has been observed in vitro, as well as in vivo.
Biochemical and Physiological Effects
Methyl (2R)-2-isothiocyanatopropanoate has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that MITC inhibits the activity of enzymes involved in the metabolism of certain drugs, as well as the activity of enzymes involved in the metabolism of certain hormones. In vivo studies have demonstrated that MITC can reduce inflammation and inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
Methyl (2R)-2-isothiocyanatopropanoate has several advantages for use in laboratory experiments. It is easy to synthesize and is relatively stable in aqueous solution. In addition, it is non-toxic and has a low vapor pressure, making it safe to use in the laboratory. However, MITC is volatile and can easily evaporate, making it difficult to store. In addition, it is a non-selective inhibitor, meaning that it can inhibit the activity of enzymes that are not the target of the experiment.
Future Directions
There are several potential future directions for research on methyl (2R)-2-isothiocyanatopropanoate (2R)-2-isothiocyanatopropanoate. One area of research is the development of new synthesis methods for MITC. In addition, further research could be conducted to explore its potential as an anti-inflammatory and anti-cancer agent. Another area of research is to investigate its potential as a therapeutic agent for a variety of diseases. Finally, further research could be conducted to explore its potential as a food additive.
Synthesis Methods
Methyl (2R)-2-isothiocyanatopropanoate is synthesized through the reaction of a methyl (2R)-2-isothiocyanatopropanoate halide with potassium thiocyanate in aqueous solution. The reaction is catalyzed by potassium carbonate and proceeds as follows:
CH3X + KSCN + K2CO3 → CH3NCS + KX + CO2
The reaction produces a colorless liquid that has a pungent, garlic-like odor. The reaction is generally carried out at room temperature and is complete within a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2R)-2-isothiocyanatopropanoate involves the reaction of (R)-2-chloropropanoic acid with potassium thiocyanate to form (R)-2-isothiocyanatopropanoic acid, which is then esterified with methanol using a condensation reaction to yield the final product.", "Starting Materials": [ "(R)-2-chloropropanoic acid", "potassium thiocyanate", "methanol" ], "Reaction": [ "Step 1: (R)-2-chloropropanoic acid is reacted with potassium thiocyanate in the presence of a solvent such as water or ethanol to form (R)-2-isothiocyanatopropanoic acid.", "Step 2: (R)-2-isothiocyanatopropanoic acid is then esterified with methanol using a condensation reaction. This involves the addition of a catalyst such as sulfuric acid or hydrochloric acid to promote the reaction. The resulting product is methyl (2R)-2-isothiocyanatopropanoate.", "Step 3: The final product is purified using techniques such as distillation or chromatography to obtain a pure sample of methyl (2R)-2-isothiocyanatopropanoate." ] } | |
CAS RN |
26349-74-6 |
Product Name |
methyl (2R)-2-isothiocyanatopropanoate |
Molecular Formula |
C5H7NO2S |
Molecular Weight |
145.2 |
Purity |
95 |
Origin of Product |
United States |
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